Cas no 2639450-92-1 ((pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride)

• Product Name: (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride
• CAS No: 2639450-92-1
• MF: C₁₁H₁₄Cl₂N₂S
• MW: 277.213259220123
• MDL: MFCD33549450
• CID: 5641237
• PubChem ID: 155970490
• Update Time: 2025-06-11

(pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine dihydrochloride
• 2639450-92-1
• EN300-28221030
• (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride

• MDL： MFCD33549450
• Inchi： 1S/C11H12N2S.2ClH/c1-2-5-13-11(3-1)8-12-7-10-4-6-14-9-10;;/h1-6,9,12H,7-8H2;2*1H
• InChI Key： VZLNZOQYCNUVDA-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC(=C1)CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 276.0254750g/mol
• Monoisotopic Mass: 276.0254750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride

Exploring the Properties and Applications of (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride (CAS No. 2639450-92-1)

In the realm of organic chemistry and pharmaceutical research, (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride (CAS No. 2639450-92-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine and thiophene moieties, serves as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

The molecular structure of (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride combines aromatic heterocycles, which are known for their electron-rich properties and ability to participate in hydrogen bonding and π-π stacking interactions. These attributes make it a valuable scaffold for designing small-molecule therapeutics. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes.

One of the most searched questions in the field is: "What are the synthetic routes for (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride?" The synthesis typically involves the condensation of pyridin-2-ylmethanamine with thiophen-3-ylmethanamine, followed by dihydrochloride salt formation. Optimizing reaction conditions, such as solvent choice and temperature, is critical to achieving high yields and purity—a common challenge addressed in process chemistry forums.

From an industrial perspective, CAS No. 2639450-92-1 is often discussed in the context of scale-up production and quality control. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing this compound. Its stability under various storage conditions is another area of interest, particularly for pharmaceutical manufacturers aiming to ensure long-term shelf life.

In the era of AI-driven drug discovery, compounds like (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride are frequently screened in virtual libraries to predict their binding affinities. This aligns with the growing trend of computational chemistry, where researchers leverage machine learning to identify promising candidates before lab synthesis. Such approaches reduce costs and accelerate timelines, addressing the demand for faster drug development cycles.

Environmental and regulatory considerations also play a role in the discourse around this compound. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The rise of green chemistry principles has prompted investigations into eco-friendly synthetic routes, minimizing waste and energy consumption—a topic frequently searched by sustainability-focused chemists.

In summary, (pyridin-2-yl)methyl(thiophen-3-yl)methylamine dihydrochloride (CAS No. 2639450-92-1) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span from medicinal chemistry to materials science, reflecting the compound's adaptability. As research progresses, this molecule is poised to remain a focal point in discussions about innovative therapeutic strategies and sustainable synthesis.